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Executive Summary

Circular RNAs (circRNAs) are a class of non-coding RNAs with diverse regulatory functions.
Their biogenesis, a process known as back-splicing, is tightly regulated by various cellular
factors. Among these, the double-stranded RNA-binding proteins Nuclear Factor 90 (NF90)
and its isoform NF110, collectively referred to as NFO0/NF110 (encoded by the ILF3 gene),
have emerged as key regulators. This technical guide provides an in-depth overview of the
function of NFOO/NF110 in circRNA biogenesis, detailing the underlying molecular
mechanisms, experimental methodologies to study these interactions, and the impact of this
regulation in physiological and pathological contexts, particularly in the antiviral immune
response.

Core Mechanism of NF90/NF110-Mediated circRNA
Biogenesis

NF90/NF110 are critical promoters of circRNA formation through their ability to bind double-
stranded RNA (dsRNA) structures within pre-mRNAs. The biogenesis of many circRNAs is
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facilitated by the presence of inverted complementary sequences, such as Alu repeats, in the
introns flanking the exons destined for circularization. These complementary sequences
hybridize to form an RNA duplex, bringing the 5" and 3' splice sites into close proximity, a
conformation that favors the back-splicing reaction over canonical linear splicing.

NF90/NF110, through their dsRNA-binding motifs (dsRBMs), recognize and bind to these
intronic RNA duplexes.[1][2][3] This binding stabilizes the secondary structure, further
promoting the juxtaposition of the splice sites and enhancing the efficiency of back-splicing by
the spliceosome.[2]

Dynamic Regulation of NFOO/NF110 Function in Viral
Infection

The function of NFOO/NF110 in circRNA biogenesis is dynamically regulated, most notably
during viral infection.[1][3] Upon sensing of viral dsSRNA, a key pathogen-associated molecular
pattern (PAMP), the cellular machinery initiates an antiviral response. A central player in this
response is the protein kinase R (PKR), which is activated by dsRNA. Activated PKR
phosphorylates NFOO/NF110, triggering their translocation from the nucleus to the cytoplasm.

[41[5][6]
This subcellular relocalization has a dual consequence:

o Downregulation of circRNA Biogenesis: The nuclear pool of NFO0/NF110 is depleted, leading
to a global reduction in the biogenesis of their target circRNAs.[1][3]

» Antiviral Response in the Cytoplasm: In the cytoplasm, the released NFOO/NF110 can
directly bind to viral mRNAS, inhibiting their translation and thus restricting viral replication.[1]

[2]

This coordinated regulation highlights a fascinating interplay between circRNA metabolism and
innate immunity, where NFO0/NF110 act as a molecular switch.

Data Presentation: Quantitative Analysis of
NF90/NF110-Mediated circRNA Regulation
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The regulatory role of NF90/NF110 on circRNA expression has been quantified in several
studies, primarily through knockdown and overexpression experiments followed by high-
throughput sequencing or quantitative PCR. The following tables summarize representative
data on the impact of NFOO/NF110 modulation on circRNA levels.

. Fold Change
. ] Experimental o
circRNA Target Cell Line . in circRNA Reference
Condition .
Expression
] NF90 | (significant ]
circPOLR2A HelLa Lietal., 2017
Knockdown decrease)
] NF110 | (significant )
circPOLR2A Hela Lietal., 2017
Knockdown decrease)
) NF90 1 (significant )
circPOLR2A HelLa ) ] Lietal., 2017
Overexpression increase)
_ NF110 1 (significant )
circPOLR2A HelLa ) ] Lietal., 2017
Overexpression increase)
) NF90/NF110 | (general )
Global circRNAs HelLa Lietal., 2017
Knockdown decrease)

Table 1: Effect of NFOO/NF110 Knockdown and Overexpression on circRNA Expression.

L Cellular . Relative
Condition . Protein Reference
Fraction Abundance
Mock Treatment Nucleus NF90/NF110 High Li et al., 2017
Mock Treatment Cytoplasm NF90/NF110 Low Lietal., 2017
Poly(I:C) )
Nucleus NF90/NF110 Low Lietal., 2017
Treatment
Poly(l:C) ) )
Cytoplasm NF90/NF110 High Lietal., 2017
Treatment

Table 2: Subcellular Localization of NFOO/NF110 in Response to Viral Mimic (Poly(l:C)).
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Experimental Protocols
RNA Immunoprecipitation (RIP) for NFO0/NF110

This protocol is for the immunoprecipitation of endogenous NF90/NF110 to identify associated
CircRNAs.

Materials:
o Cells of interest (e.g., HeLa cells)

e RIP Lysis Buffer (e.g., 150 mM KCI, 25 mM Tris-HCI pH 7.4, 5 mM EDTA, 0.5% NP-40, 1 mM
DTT, supplemented with protease and RNase inhibitors)

e Antibody against NFOO/NF110 (and corresponding IgG control)
o Protein A/G magnetic beads

e Wash Buffer (e.g., 50 mM Tris-HCI pH 7.4, 1 M NaCl, 1 mM EDTA, 1% NP-40, 0.5% sodium
deoxycholate)

 Elution Buffer (e.g., 100 mM Tris-HCI pH 8.0, 10 mM EDTA, 1% SDS)
e Proteinase K

e Phenol:Chloroform:lsoamyl Alcohol

e Ethanol and 3 M Sodium Acetate

* RNase-free water

Procedure:

o Cell Lysis: Harvest and wash cells with ice-cold PBS. Lyse the cells in RIP Lysis Buffer and
incubate on ice.

 Clarification: Centrifuge the lysate to pellet cell debris. Collect the supernatant.
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e Immunoprecipitation: Add the anti-NF90/NF110 antibody or IgG control to the cleared lysate
and incubate with rotation at 4°C.

» Bead Binding: Add pre-washed Protein A/G magnetic beads and continue the incubation.

o Washes: Pellet the beads using a magnetic stand and wash several times with Wash Buffer.
o Elution: Elute the RNA-protein complexes from the beads using Elution Buffer.

» Protein Digestion: Add Proteinase K to the eluate and incubate to digest the protein.

e RNA Purification: Extract the RNA using Phenol:Chloroform:Isoamyl Alcohol followed by
ethanol precipitation.

e Analysis: Resuspend the RNA pellet in RNase-free water. The enriched circRNAs can be
identified and quantified by RT-gPCR or high-throughput sequencing.

Cross-linking and Immunoprecipitation followed by
Sequencing (CLIP-Seq) for NFO90/NF110

CLIP-Seq provides a high-resolution map of the direct binding sites of NFOO/NF110 on RNA.

Materials:

Cells of interest

e UV cross-linking instrument (254 nm)

¢ Lysis and Wash Buffers (as for RIP, with optimized concentrations)

¢ RNase |

e 3'and 5' RNA linkers

T4 RNAligase

¢ Reverse transcriptase and primers
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o PCR amplification reagents

e Gel electrophoresis equipment

o High-throughput sequencing platform
Procedure:

e UV Cross-linking: Expose cells to UV light to create covalent cross-links between
NF90/NF110 and their bound RNAs.

e Cell Lysis and RNA Fragmentation: Lyse the cells and partially digest the RNA with RNase |
to obtain small RNA fragments bound to the protein.

e Immunoprecipitation: Perform immunoprecipitation of the NFOO/NF110-RNA complexes as
described in the RIP protocol.

» Linker Ligation: Ligate 3' and 5' RNA linkers to the ends of the RNA fragments.

» Protein Digestion and RNA Purification: Digest the protein with Proteinase K and purify the
RNA fragments.

e Reverse Transcription and PCR: Reverse transcribe the RNA fragments into cDNA and
amplify by PCR.

e Sequencing and Analysis: Sequence the resulting cDNA library and map the reads to the
genome to identify the binding sites of NFOO/NF110.

In Vitro Splicing Assay for circRNA Biogenesis

This assay reconstitutes the back-splicing reaction in a test tube to directly assess the effect of
NF90/NF110 on circRNA formation.

Materials:
« In vitro transcription system (e.g., T7 RNA polymerase)

o Radiolabeled nucleotides (e.g., [0-32P]JUTP)
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e Linear pre-mRNA template containing the exons to be circularized and flanking intronic
sequences with complementary repeats

» Hela cell nuclear extract

e Recombinant purified NFOO/NF110 protein

e Splicing reaction buffer (containing ATP, MgClz, and other necessary components)

e RNA purification reagents

o Denaturing polyacrylamide gel electrophoresis (PAGE) equipment

Procedure:

o Pre-mRNA Synthesis: Synthesize radiolabeled pre-mRNA substrate by in vitro transcription.

o Splicing Reaction: Set up splicing reactions containing the radiolabeled pre-mRNA, HelLa
nuclear extract, and splicing buffer. For experimental conditions, add purified recombinant
NF90/NF110.

 Incubation: Incubate the reactions at 30°C to allow splicing to occur.
o RNA Extraction: Stop the reactions and extract the RNA.
e Analysis by PAGE: Separate the RNA products on a denaturing polyacrylamide gel.

» Visualization: Visualize the radiolabeled RNA products by autoradiography. The formation of
circRNA can be identified by its characteristic slower migration compared to its linear
counterpart and its resistance to exonuclease treatment.

Visualizations
Signaling Pathway of NF90/NF110 Regulation during
Viral Infection
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Caption: NF90O/NF110 regulation during viral infection.

Experimental Workflow for NFO0/NF110 CLIP-Seq
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Caption: Workflow for identifying NFOO/NF110 binding sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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